Cas no 2171183-81-4 ((1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171183-81-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6378555
• PubChem ID: 165584733
• Update Time: 2025-08-05

(1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid
• 2171183-81-4
• EN300-1531575
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzamido]cyclobutane-1-carboxylic acid
• 2172014-80-9
• EN300-1531215
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzamido]cyclobutane-1-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzamido]cyclobutane-1-carboxylic acid
• EN300-1531478
• 2171283-67-1

• Inchi： 1S/C28H26N2O5/c1-16-10-11-17(26(31)29-19-12-18(13-19)27(32)33)14-25(16)30-28(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-11,14,18-19,24H,12-13,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YLTYVTWTSUDPGX-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C1C=CC(C)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid

Comprehensive Overview of (1R,3R)-3-3-( {(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic Acid (CAS No. 2171183-81-4)

The compound (1R,3R)-3-3-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid, with the CAS number 2171183-81-4, is a specialized chiral cyclobutane derivative that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structural features, including the Fmoc-protected amino group and the cyclobutane carboxylic acid moiety, make it a valuable building block for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its potential role in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition.

One of the most notable aspects of CAS 2171183-81-4 is its incorporation of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS). The Fmoc group is particularly valued for its orthogonality and ease of removal under mild basic conditions, making it indispensable in the synthesis of complex peptides and peptidomimetics. The presence of the 4-methylbenzamido substituent further enhances the compound's utility by providing a hydrophobic anchor that can influence the pharmacokinetic properties of derived molecules.

In recent years, the demand for chiral cyclobutane derivatives like (1R,3R)-3-3-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid has surged, driven by the growing interest in constrained peptidomimetics and macrocyclic drugs. These compounds are often explored for their ability to mimic peptide secondary structures while offering improved metabolic stability and bioavailability. The cyclobutane ring in this molecule introduces rigidity, which is crucial for maintaining specific conformations required for target engagement.

The synthesis and application of CAS 2171183-81-4 align with several trending topics in pharmaceutical research, such as the development of PROTACs (Proteolysis Targeting Chimeras) and molecular glues. These modalities often require precise control over molecular geometry, a feature that chiral cyclobutane scaffolds can provide. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling its incorporation into larger molecular architectures or conjugation to biomolecules.

From a commercial perspective, (1R,3R)-3-3-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are often discussed in forums dedicated to synthetic chemistry, reflecting its niche but critical role in modern drug discovery. Researchers frequently search for Fmoc-protected building blocks and chiral auxiliaries, making this compound a relevant subject in academic and industrial settings alike.

In summary, CAS 2171183-81-4 represents a sophisticated tool for chemists and biologists working at the intersection of synthetic organic chemistry and drug development. Its structural complexity and functional versatility underscore its importance in contemporary research, particularly in the design of next-generation therapeutics with enhanced specificity and efficacy. As the scientific community continues to explore innovative strategies for modulating biological targets, compounds like this will undoubtedly remain at the forefront of chemical innovation.